MMP-9 Inhibitor I

• IUPAC Name: 2-[benzyl-(4-methoxyphenyl)sulfonylamino]-5-(diethylaminomethyl)-N-hydroxy-3-methylbenzamide
• InChI: InChI=1S/C27H33N3O5S/c1-5-29(6-2)18-22-16-20(3)26(25(17-22)27(31)28-32)30(19-21-10-8-7-9-11-21)36(33,34)24-14-12-23(35-4)13-15-24/h7-17,32H,5-6,18-19H2,1-4H3,(H,28,31)
• InChI Key: WRNMBFWQBKEBIX-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CC1=CC(=C(C(=C1)C)N(CC2=CC=CC=C2)S(=O)(=O)C3=CC=C(C=C3)OC)C(=O)NO
• Molecular Formula: C27H33N3O5S
• Molecular Weight: 511.6 g/mol

Description

MMP-9 Inhibitor I is a potent and selective inhibitor of matrix metalloproteinase-9 (MMP-9), a member of the gelatinase B family. MMP-9 is a zinc-dependent proteolytic enzyme involved in the degradation of the extracellular matrix, playing a crucial role in various physiological and pathological processes, including cancer invasion, metastasis, and angiogenesis . This compound is characterized by its cell-permeable and reversible inhibition properties, making it a valuable tool in scientific research and potential therapeutic applications .

Scientific Research Applications

MMP-9 Inhibitor I has a wide range of scientific research applications:

Chemistry: Used as a tool to study the structure-activity relationship of MMP-9 and to design new inhibitors with improved selectivity and potency.

Biology: Employed in cell culture studies to investigate the role of MMP-9 in cell migration, invasion, and extracellular matrix remodeling.

Medicine: Explored as a potential therapeutic agent in cancer treatment, cardiovascular diseases, and inflammatory conditions by inhibiting MMP-9 activity.

Industry: Utilized in the development of diagnostic assays and screening platforms for MMP-9 inhibitors.

Mechanism of Action

MMP-9 and MT1-MMP directly regulate angiogenesis, while several studies indicate a role for MMP-2 as well. The correlation of MMP activity to tumor angiogenesis has instigated numerous drug development programs. MMP-9 Inhibitor I is a cell-permeable, potent, selective, and reversible inhibitor of MMP-9 (IC₅₀ = 5 nM). It also inhibits MMP-1 (IC₅₀ = 1.05 µM) and MMP-13 (IC₅₀ = 113 nM) at higher concentrations.

Safety and Hazards

The safety data sheet for MMP-9 Inhibitor I indicates that it should be handled with standard precautions. It is recommended to avoid inhalation, contact with eyes and skin, and to avoid dust and aerosol formation.

Future Directions

The design and synthesis of MMP-9 inhibitors is a potentially attractive research area. Unfortunately, to date, there is no effective MMP-9 inhibitor that passes the clinical trials and is approved by the FDA. Improved methods for high throughput screening and drug design have led to the identification of compounds exhibiting high potency, binding affinity, and favorable pharmacokinetic profiles. Current research into MMP inhibitors employs innovative approaches for drug delivery methods and allosteric inhibitors.

Preparation Methods

The synthesis of MMP-9 Inhibitor I involves multiple steps, including the preparation of key intermediates and the final coupling reactions. . The reaction conditions often involve the use of organic solvents, catalysts, and controlled temperatures to ensure high yield and purity. Industrial production methods may involve scaling up these reactions using continuous flow reactors and advanced purification techniques to meet the demand for research and therapeutic applications .

Chemical Reactions Analysis

MMP-9 Inhibitor I undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can modify the functional groups, potentially altering the inhibitory activity.

Substitution: Substitution reactions involving the aromatic rings can lead to the formation of different analogs with varying inhibitory properties The major products formed depend on the specific reaction conditions and the nature of the substituents introduced.

Comparison with Similar Compounds

MMP-9 Inhibitor I is unique due to its high selectivity and potency compared to other MMP inhibitors. Similar compounds include:

Batimastat: A broad-spectrum MMP inhibitor with less selectivity for MMP-9.

Marimastat: Another broad-spectrum inhibitor with a similar mechanism of action but lower selectivity.

Prinomastat: A selective inhibitor for MMP-2 and MMP-9 but with different pharmacokinetic properties.

CGS-27023A: A potent MMP inhibitor with a broader spectrum of activity. This compound stands out due to its reversible inhibition and higher selectivity for MMP-9, making it a valuable tool for specific research applications and potential therapeutic uses.